Cas no 2098111-02-3 (4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid
• CAS No: 2098111-02-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5728888
• PubChem ID: 121204605
• Update Time: 2025-08-05

4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyanopiperidin-1-yl)-4-oxobutanoic acid
• 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C10H14N2O3/c11-7-8-3-5-12(6-4-8)9(13)1-2-10(14)15/h8H,1-6H2,(H,14,15)
• InChI Key： WQIOYSNPMITUHE-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1CCC(C#N)CC1

Additional information on 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid

Introduction to 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid (CAS No. 2098111-02-3)

4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2098111-02-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its piperidine core and cyano-substituent, which are frequently explored for their potential biological activities. The structural features of this molecule make it a promising candidate for further investigation in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid consists of a four-carbon chain terminated by a carboxylic acid group, with an ester-like functionality at the fourth carbon position. This unique arrangement, combined with the presence of a cyano group on the piperidine ring, suggests that the compound may exhibit diverse interactions with biological targets. Such structural motifs are often employed in the design of small-molecule inhibitors and modulators, making this compound of particular interest to researchers focused on enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives. Piperidine scaffolds are known for their ability to enhance solubility and metabolic stability, which are critical factors in drug development. The introduction of a cyano group at the 4-position of the piperidine ring further modifies its electronic properties, potentially influencing its binding affinity and selectivity. This modification has been strategically employed in various drug candidates to improve their pharmacokinetic profiles and therapeutic efficacy.

One of the most compelling aspects of 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid is its potential as a building block for more complex drug molecules. Its structural framework can be modified through various chemical transformations, allowing researchers to fine-tune its biological activity. For instance, derivatives of this compound have been investigated for their role in modulating neurotransmitter receptors, such as NMDA and GABA receptors, which are implicated in neurological disorders like epilepsy and depression.

Recent studies have highlighted the importance of cyanopiperidine derivatives in the development of antiviral and anticancer agents. The cyano group in 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, the carboxylic acid moiety provides a site for further functionalization, enabling the synthesis of prodrugs or conjugates that can improve delivery and targeting specificity.

The synthesis of 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as reduction of nitriles or direct functionalization using cyanating agents. The ester-like functionality at the fourth carbon position suggests that this compound may undergo hydrolysis or transesterification under appropriate conditions, offering flexibility in its chemical manipulation.

In terms of biological activity, preliminary studies on 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid have shown promising results in vitro. These studies indicate that the compound may interact with specific enzymes or receptors, potentially leading to therapeutic effects. For example, it has been observed to inhibit certain kinases involved in cell proliferation and signal transduction pathways. Such activities make it an attractive candidate for further investigation in preclinical models.

The pharmacokinetic properties of 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid are also an area of active research. Understanding how this compound is metabolized and eliminated by the body is crucial for optimizing its therapeutic use. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways. These studies provide valuable insights into how the compound behaves within biological systems and guide efforts to improve its bioavailability.

One notable aspect of drug development is the importance of selecting appropriate analogs based on structure-activity relationships (SAR). 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid serves as a valuable scaffold for generating a series of analogs with modified substituents or functional groups. By systematically varying these elements, researchers can identify more potent and selective drug candidates. This approach has been successfully applied in other areas of medicinal chemistry, suggesting that 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid could play a similar role in future drug discovery efforts.

The computational modeling of 4-(4-Cyanopiperidin-1-yl)-4-oxobutanoic acid has also contributed significantly to understanding its potential biological interactions. Molecular docking studies have been used to predict how this compound might bind to target proteins at an atomic level. These simulations provide critical information about binding poses, affinity scores, and key interaction residues, which can guide experimental validation and optimization efforts.

In conclusion, 4-( 4 -Cyanopiperidin - 1 - yl ) - 4 - oxobutanoic acid ( CAS No . 2098111 - 02 - 3 ) represents a promising candidate for further investigation in pharmaceutical chemistry . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive starting point for developing novel therapeutic agents . As research continues to uncover new insights into its pharmacological properties , this compound is poised to make significant contributions to future drug discovery efforts .